Cas no 2228208-21-5 (N-{2-chloro-6-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine)

• Product Name: N-{2-chloro-6-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine
• CAS No: 2228208-21-5
• MF: C₉H₉ClF₃NO
• MW: 239.62207198143
• CID: 6000111
• PubChem ID: 165859922
• Update Time: 2025-05-21

N-{2-chloro-6-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-{2-chloro-6-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine
• 2228208-21-5
• N-{[2-chloro-6-(trifluoromethyl)phenyl]methyl}-N-methylhydroxylamine
• EN300-1961084

• Inchi： 1S/C9H9ClF3NO/c1-14(15)5-6-7(9(11,12)13)3-2-4-8(6)10/h2-4,15H,5H2,1H3
• InChI Key： AJIHBTWLHBDKNX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1CN(C)O

Computed Properties

• Exact Mass: 239.0324761g/mol
• Monoisotopic Mass: 239.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.5Ų

Additional information on N-{2-chloro-6-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine

N-{2-chloro-6-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine: A Comprehensive Overview

The compound N-{2-chloro-6-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine (CAS No. 2228208-21-5) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and material science. This compound is characterized by its unique structure, which combines a hydroxylamine group with a substituted phenyl ring. The presence of a trifluoromethyl group and a chlorine atom on the aromatic ring introduces distinct electronic and steric properties, making it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the potential of N-{2-chloro-6-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine in drug discovery. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The trifluoromethyl group, known for its electron-withdrawing properties, enhances the compound's ability to interact with biological targets, making it a valuable asset in medicinal chemistry.

From a structural perspective, the compound's hydroxylamine group is a key functional moiety that facilitates various chemical transformations. This group can undergo oxidation to form oximes or reduction to yield primary amines, offering flexibility in synthetic pathways. The chlorine atom at the 2-position of the phenyl ring contributes to the compound's stability and reactivity, while the trifluoromethyl group at the 6-position enhances its lipophilicity and metabolic stability.

Recent advancements in green chemistry have also brought attention to the synthesis and application of N-{2-chloro-6-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine. Scientists have developed more sustainable methods for its production, including catalytic processes that minimize waste and energy consumption. These innovations align with global efforts to promote environmentally friendly chemical practices.

In terms of applications, this compound has been extensively used as an intermediate in the synthesis of herbicides, insecticides, and fungicides. Its ability to form stable bonds with other functional groups makes it ideal for designing agrochemicals with enhanced efficacy and reduced environmental impact. Additionally, its role in polymer chemistry has been explored, particularly in the development of high-performance materials for electronic applications.

Recent research has also focused on the pharmacokinetic properties of N-{2-chloro-6-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine. Studies indicate that its unique structure allows for efficient absorption and distribution within biological systems, making it a promising candidate for drug delivery systems. Furthermore, its low toxicity profile has been validated through preclinical trials, suggesting its safety for therapeutic use.

The versatility of this compound is further underscored by its use in click chemistry reactions. Its ability to participate in rapid and selective bond formations has facilitated the development of complex molecular architectures with high precision. This property has been leveraged in the synthesis of advanced materials and nanotechnology applications.

In conclusion, N-{2-chloro-6-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine (CAS No. 2228208-21-5) stands as a testament to modern chemical innovation. Its unique structure, combined with cutting-edge synthetic methods and applications across diverse industries, positions it as a critical component in contemporary research and development efforts.